Estra-1,3,5(10)-triene-3,17-diol, 2-bromo-1-methyl-, (17beta)-
Estra-1,3,5(10)-triene-3,17-diol, 2-bromo-1-methyl-, (17beta)-
Brand Name:
Vulcanchem
CAS No.:
16373-36-7
VCID:
VC21003227
InChI:
InChI=1S/C19H25BrO2/c1-10-17-11(9-15(21)18(10)20)3-4-12-13(17)7-8-19(2)14(12)5-6-16(19)22/h9,12-14,16,21-22H,3-8H2,1-2H3/t12-,13+,14+,16+,19+/m1/s1
SMILES:
CC1=C2C3CCC4(C(C3CCC2=CC(=C1Br)O)CCC4O)C
Molecular Formula:
C19H25BrO2
Molecular Weight:
365.3 g/mol
Estra-1,3,5(10)-triene-3,17-diol, 2-bromo-1-methyl-, (17beta)-
CAS No.: 16373-36-7
Cat. No.: VC21003227
Molecular Formula: C19H25BrO2
Molecular Weight: 365.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16373-36-7 |
|---|---|
| Molecular Formula | C19H25BrO2 |
| Molecular Weight | 365.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-2-bromo-1,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C19H25BrO2/c1-10-17-11(9-15(21)18(10)20)3-4-12-13(17)7-8-19(2)14(12)5-6-16(19)22/h9,12-14,16,21-22H,3-8H2,1-2H3/t12-,13+,14+,16+,19+/m1/s1 |
| Standard InChI Key | NFENHRLXZWOKCF-AFKZWXFASA-N |
| Isomeric SMILES | CC1=C2[C@H]3CC[C@]4([C@H]([C@@H]3CCC2=CC(=C1Br)O)CC[C@@H]4O)C |
| SMILES | CC1=C2C3CCC4(C(C3CCC2=CC(=C1Br)O)CCC4O)C |
| Canonical SMILES | CC1=C2C3CCC4(C(C3CCC2=CC(=C1Br)O)CCC4O)C |
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